Cas no 1008281-37-5 (1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid)

• Product Name: 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• CAS No: 1008281-37-5
• MF: C₁₀H₁₃NO₄S₂
• MW: 275.344520330429
• CID: 3057287
• PubChem ID: 3762482
• Update Time: 2025-05-26

1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• G19865
• CS-0220649
• HMS2413P19
• EN300-07184
• AKOS016039039
• 1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidine-2-carboxylicacid
• 1-((5-methylthiophen-2-yl)sulfonyl)pyrrolidine-2-carboxylic acid
• SR-01000055219
• Z57002578
• AKOS000122329
• STL231325
• SMR000151541
• 1-[(5-methylthiophen-2-yl)sulfonyl]proline
• MLS000536573
• 1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid
• SR-01000055219-1
• 1-(5-methylthiophen-2-yl)sulfonylpyrrolidine-2-carboxylic acid
• 978-701-4
• CHEMBL1584103
• 1008281-37-5

• Inchi： 1S/C10H13NO4S2/c1-7-4-5-9(16-7)17(14,15)11-6-2-3-8(11)10(12)13/h4-5,8H,2-3,6H2,1H3,(H,12,13)
• InChI Key： XVCFDYYHZJBEBW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 275.0286g/mol
• Monoisotopic Mass: 275.0286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 275.3g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid

Comprehensive Overview of 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid (CAS No. 1008281-37-5)

1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid (CAS No. 1008281-37-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in drug design and medicinal chemistry. The presence of both a thiophene ring and a pyrrolidine carboxylic acid moiety in its structure makes it a promising candidate for further exploration in targeted therapies.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing enzyme inhibitors and receptor modulators. Researchers are particularly interested in 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid due to its potential to interact with biological targets such as proteases and kinases. These interactions are critical in addressing conditions like inflammation, metabolic disorders, and even certain types of cancers. The compound's CAS No. 1008281-37-5 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key advantages of 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid is its synthetic accessibility. The compound can be prepared through well-established sulfonylation reactions, making it a practical choice for laboratory-scale and industrial applications. Its molecular weight and solubility profile further enhance its suitability for formulation studies, a topic often queried in search engines by chemists and pharmacologists. Additionally, the compound's stability under physiological conditions is a subject of ongoing research, with preliminary data suggesting promising results.

The rise of computational chemistry and AI-driven drug discovery has also brought CAS No. 1008281-37-5 into the spotlight. Machine learning models are increasingly used to predict the bioactivity and ADME properties (Absorption, Distribution, Metabolism, Excretion) of such compounds, reducing the time and cost associated with traditional screening methods. This aligns with the current trend of green chemistry and sustainable synthesis, which prioritize efficiency and environmental responsibility.

Another area where 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid shows promise is in the development of peptidomimetics. These synthetic molecules mimic natural peptides and are used to modulate protein-protein interactions, a hot topic in drug discovery forums and research publications. The compound's ability to serve as a scaffold for further functionalization makes it a valuable tool for medicinal chemists aiming to design novel therapeutics with improved efficacy and reduced side effects.

From a commercial perspective, the global market for sulfonamide derivatives is expanding, with CAS No. 1008281-37-5 being listed in several chemical catalogs as a high-purity reference standard. Suppliers often highlight its applicability in analytical testing and quality control, addressing the needs of regulatory compliance in pharmaceutical manufacturing. This has led to an increase in search queries related to its supply chain availability and pricing trends.

In conclusion, 1-[(5-methylthien-2-yl)sulfonyl]pyrrolidine-2-carboxylic acid (CAS No. 1008281-37-5) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug development to computational modeling, underscore its importance in modern science. As research continues to uncover its full potential, this compound is poised to remain a subject of interest for both academia and industry, answering the growing demand for innovative and effective solutions in healthcare and beyond.